Cas no 2138361-08-5 (3-methyl-6-(1-methyl-1H-pyrazol-5-yl)imidazo2,1-b1,3thiazole-5-carboxylic acid)

• Product Name: 3-methyl-6-(1-methyl-1H-pyrazol-5-yl)imidazo2,1-b1,3thiazole-5-carboxylic acid
• CAS No: 2138361-08-5
• MF: C₁₁H₁₀N₄O₂S
• MW: 262.287700176239
• CID: 5892860
• PubChem ID: 165484226
• Update Time: 2025-06-14

3-methyl-6-(1-methyl-1H-pyrazol-5-yl)imidazo2,1-b1,3thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-6-(1-methyl-1H-pyrazol-5-yl)imidazo2,1-b1,3thiazole-5-carboxylic acid
• 3-methyl-6-(1-methyl-1H-pyrazol-5-yl)imidazo[2,1-b][1,3]thiazole-5-carboxylic acid
• 2138361-08-5
• EN300-1128541

• Inchi： 1S/C11H10N4O2S/c1-6-5-18-11-13-8(7-3-4-12-14(7)2)9(10(16)17)15(6)11/h3-5H,1-2H3,(H,16,17)
• InChI Key： LODZDIXCZDDRCJ-UHFFFAOYSA-N
• SMILES： S1C=C(C)N2C1=NC(C1=CC=NN1C)=C2C(=O)O

Computed Properties

• Exact Mass: 262.05244675g/mol
• Monoisotopic Mass: 262.05244675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 101Ų

Additional information on 3-methyl-6-(1-methyl-1H-pyrazol-5-yl)imidazo2,1-b1,3thiazole-5-carboxylic acid

Comprehensive Overview of 3-methyl-6-(1-methyl-1H-pyrazol-5-yl)imidazo[2,1-b][1,3]thiazole-5-carboxylic acid (CAS No. 2138361-08-5)

The compound 3-methyl-6-(1-methyl-1H-pyrazol-5-yl)imidazo[2,1-b][1,3]thiazole-5-carboxylic acid (CAS No. 2138361-08-5) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, combining imidazo[2,1-b][1,3]thiazole and pyrazole moieties, has garnered attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a bioactive scaffold, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for heterocyclic compounds like 3-methyl-6-(1-methyl-1H-pyrazol-5-yl)imidazo[2,1-b][1,3]thiazole-5-carboxylic acid has surged due to their relevance in targeted therapy and precision medicine. The compound's carboxylic acid functional group enhances its solubility and binding affinity, making it a promising candidate for structure-activity relationship (SAR) studies. Its CAS number 2138361-08-5 is frequently searched in chemical databases, reflecting its growing importance in medicinal chemistry.

One of the key trends driving interest in this compound is its potential application in cancer research. The imidazo[2,1-b][1,3]thiazole core is known to interact with various biological targets, including protein kinases involved in cell signaling pathways. Coupled with the pyrazole ring, this molecule exhibits a balanced profile of lipophilicity and hydrogen bonding capacity, which are critical for drug-like properties. Scientists are also investigating its utility in neurodegenerative disease models, where modulation of specific enzymes could offer therapeutic benefits.

From a synthetic perspective, 3-methyl-6-(1-methyl-1H-pyrazol-5-yl)imidazo[2,1-b][1,3]thiazole-5-carboxylic acid presents interesting challenges and opportunities for organic chemists. The imidazo-thiazole framework can be modified to optimize pharmacokinetic properties, while the methyl pyrazole substituent allows for fine-tuning of steric and electronic effects. These features align with the current focus on fragment-based drug design and computational chemistry, where such compounds are screened virtually before laboratory synthesis.

Environmental and green chemistry considerations are also shaping research around this compound. With increasing emphasis on sustainable synthesis, methods to produce CAS 2138361-08-5 using catalytic processes or biocatalysis are being explored. This aligns with broader industry trends toward reducing waste and improving atom economy in chemical manufacturing.

In conclusion, 3-methyl-6-(1-methyl-1H-pyrazol-5-yl)imidazo[2,1-b][1,3]thiazole-5-carboxylic acid represents a compelling case study in modern drug discovery. Its multifunctional architecture and tunable properties make it a valuable tool for addressing unmet medical needs. As research continues to uncover its full potential, this compound is poised to remain a topic of significant interest across academic and industrial settings.